1-(Phenanthren-1-yl)ethanone
Description
1-(Phenanthren-1-yl)ethanone is a polycyclic aromatic ketone featuring an acetyl group (-COCH₃) attached to the 1-position of the phenanthrene scaffold. Phenanthrene, a fused tricyclic aromatic hydrocarbon, consists of three benzene rings in a nonlinear arrangement, with positions 1, 2, 3, 4, and 9 being common substitution sites. The acetyl group at the 1-position introduces steric and electronic effects that influence the compound’s reactivity, solubility, and biological interactions. For instance, 1-(Phenanthren-3-yl)ethanone (CAS 2039-76-1) has a molecular formula of C₁₆H₁₂O, a molecular weight of 220.27 g/mol, and is synthesized via reactions involving 3-acetyl-phenanthrene and hydroxylamine hydrochloride under acidic conditions . Its hazards include skin/eye irritation and acute toxicity (H302, H315, H319, H332, H335) .
Properties
CAS No. |
5968-48-9 |
|---|---|
Molecular Formula |
C16H12O |
Molecular Weight |
220.26 g/mol |
IUPAC Name |
1-phenanthren-1-ylethanone |
InChI |
InChI=1S/C16H12O/c1-11(17)13-7-4-8-15-14-6-3-2-5-12(14)9-10-16(13)15/h2-10H,1H3 |
InChI Key |
FFNRKAWQIXXMNB-UHFFFAOYSA-N |
SMILES |
CC(=O)C1=CC=CC2=C1C=CC3=CC=CC=C32 |
Canonical SMILES |
CC(=O)C1=CC=CC2=C1C=CC3=CC=CC=C32 |
Origin of Product |
United States |
Comparison with Similar Compounds
The structural and functional similarities of 1-(Phenanthren-1-yl)ethanone to other aromatic ethanones allow for comparative analysis across molecular, synthetic, and biological domains. Below is a detailed comparison:
Structural and Physical Properties
Key Observations :
- Larger aromatic systems (e.g., phenanthrene vs.
- Electron-withdrawing groups (e.g., -NO₂, -Br) enhance reactivity and biological activity, as seen in indolyl ethanones .
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